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Compound of Interest

Compound Name: H-Thr(Me)-OH

Cat. No.: B1299812

This guide provides crucial safety and logistical information for the handling and disposal of H-
Thr(Me)-OH (O-Methyl-L-threonine). The following procedures are based on best practices for
handling similar amino acid derivatives and should be implemented to ensure the safety of all
laboratory personnel.

Personal Protective Equipment (PPE)

When handling H-Thr(Me)-OH, it is imperative to use appropriate personal protective
equipment to minimize exposure and ensure personal safety.[1][2][3] The following table
summarizes the recommended PPE.
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PPE Category Item

Specifications

Purpose

Safety Glasses with

Protects eyes from

Eye and Face Side Shields or ANSI z87.1 )
] ] ] splashes and airborne
Protection Chemical Splash compliant[4] )
particles.
Goggles
] o ] ] Prevents skin contact
Hand Protection Nitrile or Latex Gloves  Chemically resistant ) )
with the chemical.
] Protects skin and
Body Protection Laboratory Coat Standard

clothing from spills.

NIOSH-approved

Respiratory Protection ]
Respirator

Recommended if
handling large
quantities or if dust is

generated

Prevents inhalation of

airborne particles.

Operational Plan: Step-by-Step Handling

Procedures

Adherence to a standardized operational plan is critical for the safe handling of H-Thr(Me)-OH.

The following workflow outlines the key steps from preparation to disposal.
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Preparation

Don Appropriate PPE

'

Set Up a Well-Ventilated Workspace

'

Weigh the Required Amount of H-Thr(Me)-OH

Proceed to Handling

Hangling
Y

Dissolve in Appropriate Solvent

'

Transfer Solution to Reaction Vessel

After Experiment

Cleanup
A J

Decontaminate Glassware and Surfaces

'

Remove and Dispose of PPE Properly

Final Step

Disgosal

Dispose of Chemical Waste in a Labeled Container

'

Dispose of Contaminated Sharps in a Sharps Container

Click to download full resolution via product page

Workflow for safe handling of H-Thr(Me)-OH.
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Disposal Plan

Proper disposal of H-Thr(Me)-OH and any contaminated materials is essential to prevent
environmental contamination and ensure regulatory compliance.

Waste Categorization:

Based on available information for similar compounds, H-Thr(Me)-OH is not expected to be
classified as a hazardous waste under RCRA. However, it is crucial to consult local regulations
and your institution's Environmental Health and Safety (EHS) office for final determination.

Disposal Procedures:
e Solid Waste:
o Collect unused H-Thr(Me)-OH solid in a clearly labeled, sealed container.

o The label should include the chemical name ("H-Thr(Me)-OH"), CAS number (if available),
and hazard information (e.g., "Irritant").

e Liquid Waste:

o Collect solutions containing H-Thr(Me)-OH in a designated, leak-proof, and clearly labeled

waste container.
o Do not mix with other incompatible waste streams.
o Contaminated Materials:

o Dispose of contaminated items such as gloves, weighing paper, and pipette tips in a
designated solid waste container.

o If any sharps are contaminated, they must be disposed of in a designated sharps
container.[5]

Regulatory Compliance:
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All chemical waste must be managed in accordance with local, state, and federal regulations.
[6][7][8] Contact your institution's EHS department for specific guidance on waste disposal
procedures.

First Aid Measures

In the event of exposure to H-Thr(Me)-OH, follow these first aid procedures based on
guidelines for similar chemicals.[9]

Exposure Route First Aid Procedure

Immediately flush eyes with plenty of water for
Eye Contact at least 15 minutes, occasionally lifting the

upper and lower eyelids. Get medical attention.

In case of contact, immediately flush skin with
_ plenty of water for at least 15 minutes while
Skin Contact ) ) )
removing contaminated clothing and shoes. Get

medical aid if irritation develops and persists.

If swallowed, do NOT induce vomiting. Never

give anything by mouth to an unconscious

Ingestion . .
person. Rinse mouth with water. Call a
physician or poison control center immediately.
Remove from exposure and move to fresh air
) immediately. If not breathing, give artificial
Inhalation

respiration. If breathing is difficult, give oxygen.
Get medical aid.

This guide is intended to provide essential safety and logistical information. Always consult the
most current Safety Data Sheet (SDS) for H-Thr(Me)-OH if one becomes available and follow
all applicable institutional and regulatory guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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